5-chloro-6-fluoro-1H-indole

• IUPAC Name: 5-chloro-6-fluoro-1H-indole
• InChI: InChI=1S/C8H5ClFN/c9-6-3-5-1-2-11-8(5)4-7(6)10/h1-4,11H
• InChI Key: JXFLPDYKOWHEJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=CC(=C(C=C21)Cl)F
• Molecular Formula: C8H5ClFN
• DSSTOX Substance ID: DTXSID00378610
• Molecular Weight: 169.58 g/mol
• CAS No.: 169674-57-1

Description

5-chloro-6-fluoro-1H-indole: is a heterocyclic aromatic organic compound that belongs to the indole family Indoles are significant due to their presence in various natural products and pharmaceuticals

Mechanism of Action

Target of Action

5-Chloro-6-fluoro-1H-indole primarily targets enzymes and receptors involved in various biological processes. Indole derivatives, including this compound, often exhibit high affinity for multiple receptors, such as serotonin receptors, which play crucial roles in neurotransmission, mood regulation, and other physiological functions .

Mode of Action

The compound interacts with its targets through binding to specific sites on the enzymes or receptors. This binding can inhibit or modulate the activity of these targets, leading to changes in cellular signaling pathways. For instance, binding to serotonin receptors can alter neurotransmitter release and uptake, impacting mood and behavior .

Biochemical Pathways

this compound affects several biochemical pathways, including those involved in neurotransmission, inflammation, and cell proliferation. By modulating receptor activity, it can influence downstream signaling cascades such as the cyclic AMP (cAMP) pathway, which is critical for various cellular responses .

Pharmacokinetics

The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and excretion (ADME). The compound is likely absorbed through the gastrointestinal tract and distributed throughout the body, reaching its target sites. Metabolism typically occurs in the liver, where it is transformed into active or inactive metabolites. Excretion is primarily via the kidneys .

Result of Action

At the molecular level, the action of this compound results in the modulation of receptor activity, leading to altered cellular responses. This can manifest as changes in neurotransmitter levels, reduced inflammation, or inhibited cell proliferation. These effects can have therapeutic implications for conditions such as depression, inflammation, and cancer .

Action Environment

Environmental factors such as pH, temperature, and the presence of other chemicals can influence the efficacy and stability of this compound. For example, extreme pH levels can affect the compound’s stability, while temperature variations can impact its absorption and metabolism. Additionally, interactions with other drugs or dietary components can alter its pharmacokinetic profile and therapeutic effectiveness .

: A brief review of the biological potential of indole derivatives

Biochemical Analysis

Biochemical Properties

5-Chloro-6-fluoro-1H-indole plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, indole derivatives, including this compound, have been shown to inhibit certain enzymes involved in viral replication, thereby exhibiting antiviral properties . Additionally, this compound may interact with proteins involved in cell signaling pathways, modulating their activity and affecting downstream biological processes.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, indole derivatives have been reported to affect the expression of genes involved in cell proliferation and apoptosis, thereby influencing cancer cell growth and survival . Moreover, this compound may impact cellular metabolism by altering the activity of metabolic enzymes and pathways.

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with specific biomolecules, leading to various biological effects. This compound can bind to enzymes and proteins, either inhibiting or activating their activity. For instance, indole derivatives have been shown to inhibit viral enzymes, thereby preventing viral replication . Additionally, this compound may modulate gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound may change over time due to factors such as stability and degradation. Studies have shown that indole derivatives can be stable under certain conditions but may degrade over time, leading to a decrease in their biological activity . Long-term exposure to this compound in in vitro or in vivo studies may result in changes in cellular function, including alterations in cell proliferation and apoptosis.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may exhibit beneficial effects, such as antiviral or anticancer activity . At high doses, this compound may cause toxic or adverse effects, including cytotoxicity and organ damage. Threshold effects have been observed, where a certain dosage is required to achieve the desired biological effect without causing toxicity.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that modulate its activity and function. This compound may be metabolized by enzymes such as cytochrome P450, leading to the formation of metabolites with different biological activities . Additionally, this compound may affect metabolic flux and metabolite levels, influencing cellular metabolism and energy production.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. This compound may interact with transporters and binding proteins that facilitate its uptake and distribution within the cell . The localization and accumulation of this compound in specific tissues or cellular compartments can influence its activity and function.

Subcellular Localization

The subcellular localization of this compound is essential for its biological effects. This compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . The localization of this compound in specific subcellular regions can affect its activity and interactions with other biomolecules, influencing cellular function and metabolism.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-chloro-6-fluoro-1H-indole typically involves the halogenation of indole derivatives. One common method is the electrophilic aromatic substitution reaction, where indole is treated with chlorinating and fluorinating agents under controlled conditions. For instance, the reaction of 5-chloroindole with a fluorinating agent such as N-fluorobenzenesulfonimide can yield this compound.

Industrial Production Methods: Industrial production of this compound may involve large-scale halogenation processes using automated reactors to ensure precise control over reaction conditions. The use of catalysts and optimized reaction parameters can enhance yield and purity, making the process more efficient for commercial applications.

Chemical Reactions Analysis

Types of Reactions: 5-chloro-6-fluoro-1H-indole undergoes various chemical reactions, including:

Electrophilic Substitution: The presence of electron-withdrawing groups like chlorine and fluorine makes the indole ring more reactive towards electrophiles.

Nucleophilic Substitution: The halogen atoms can be replaced by nucleophiles under suitable conditions.

Oxidation and Reduction: The compound can participate in redox reactions, altering its oxidation state.

Common Reagents and Conditions:

Electrophilic Substitution: Reagents like chlorinating agents (e.g., thionyl chloride) and fluorinating agents (e.g., N-fluorobenzenesulfonimide) are commonly used.

Nucleophilic Substitution: Nucleophiles such as amines or thiols can be employed under basic conditions.

Oxidation and Reduction: Oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride are used.

Major Products Formed:

Substitution Reactions: Products include various substituted indoles depending on the nucleophile used.

Redox Reactions: Products vary based on the specific oxidation or reduction process applied.

Scientific Research Applications

Chemistry: 5-chloro-6-fluoro-1H-indole is used as a building block in organic synthesis, enabling the creation of more complex molecules for research and development.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties. Its ability to interact with biological targets makes it a candidate for drug discovery.

Medicine: Research into this compound includes its potential use in developing new pharmaceuticals. Its unique chemical structure allows for the exploration of novel therapeutic agents.

Industry: In the industrial sector, this compound is used in the synthesis of dyes, pigments, and other specialty chemicals. Its reactivity and stability make it suitable for various manufacturing processes.

Comparison with Similar Compounds

5-chloro-1H-indole: Lacks the fluorine atom, which may result in different reactivity and biological activity.

6-fluoro-1H-indole:

5-bromo-6-fluoro-1H-indole: Substitution of chlorine with bromine can lead to variations in reactivity and biological effects.

Uniqueness: 5-chloro-6-fluoro-1H-indole is unique due to the combined presence of both chlorine and fluorine atoms on the indole ring. This dual substitution enhances its chemical reactivity and potential for diverse applications in scientific research and industry.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

382 mg (1.72 mmol) of 1-(2-amino-5-chloro-4-fluoro-phenyl)-2-chloro-ethanone as a 3:1 mixture of regioisomers were dissolved in 9.5 ml 90% aqueous dioxane and 72 mg (1.89 mmol) of sodium borohydride were added in portions. The reaction mixture was heated to reflux for 1 h, additional 72 mg (1.89 mmol) of sodium borohydride were added and the reaction mixture was heated to reflux over night. The solvent was evaporated, the residue dissolved in DCM. The organic layer was washed once with 1N aqueous HCl solution, once with saturated aqueous NaHCO3 solution and once with saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered and the solvent was evaporated. The residue was purified by column chromatography (25 g silica gel; heptane/DCM 4:1) to yield 153 mg (52%) 5-chloro-6-fluoro-1H-indole as light yellow crystals as a 3:1 mixture of regioisomers (predominantly the wanted one). 1H NMR (CDCl3, 300 MHz): δ 8.16 (br, 1H), 7.62 (d, 1H), 7.20 (s, 1H), 7.13 (d, 1H), 6.50 (s, 1H).

Synthesis routes and methods III

Procedure details

A suspension of 1.92 g of an almost 1:1 mixture of 5-chloro-6-fluoro-indole-2-carboxylic acid and 7-chloro-6-fluoro-indole-2-carboxylic acid in 45 ml of diphenyl ether was stirred at 260° for 4 hours. The reaction mixture was chromatographed over 100 g of silica gel with hexane and hexane-toluene (3:1). There were obtained 0.6 g (39%) of 5-chloro-6-fluoroindole as light brown crystals with m.p. 88°-90° and 0.22 g (14%) of 7-chloro-6-fluoroindole as a dark brown oil.